Cas no 1148027-28-4 (5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one)

5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one structure
1148027-28-4 structure
Product Name:5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
CAS No:1148027-28-4
MF:C10H8BrN3O
MW:266.094020843506
MDL:MFCD12547115
CID:5024028
Update Time:2026-02-28

5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
    • 3-anilino-5-bromo-1H-pyrazin-2-one
    • 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
    • MDL: MFCD12547115
    • Inchi: 1S/C10H8BrN3O/c11-8-6-12-10(15)9(14-8)13-7-4-2-1-3-5-7/h1-6H,(H,12,15)(H,13,14)
    • InChI Key: VBKOGSIEBXMRJR-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C(=N1)NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.98507 g/mol
  • Monoisotopic Mass: 264.98507 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.5
  • Molecular Weight: 266.09

5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB425104-1 g
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4
1 g
€680.00 2023-07-18
TRC
B190275-25mg
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4
25mg
$ 270.00 2022-06-07
TRC
B190275-50mg
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4
50mg
$ 450.00 2022-06-07
Chemenu
CM332750-100mg
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95%+
100mg
$818 2023-01-19
Chemenu
CM332750-500mg
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95%+
500mg
$1724 2023-01-19
abcr
AB425104-1g
5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one; .
1148027-28-4
1g
€680.00 2025-04-22
A2B Chem LLC
AJ28233-1g
5-bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95+%
1g
$1168.00 2024-04-20
A2B Chem LLC
AJ28233-2g
5-bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95+%
2g
$1742.00 2024-04-20
A2B Chem LLC
AJ28233-5g
5-bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95+%
5g
$2518.00 2024-04-20
A2B Chem LLC
AJ28233-10g
5-bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one
1148027-28-4 95+%
10g
$3688.00 2024-04-20

Additional information on 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one

Professional Introduction to Compound with CAS No. 1148027-28-4 and Product Name: 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one

The compound with the CAS number 1148027-28-4 and the product name 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine and phenylamino substituents on a dihydropyrazinone core suggests a versatile scaffold that can be further modified for various biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of dihydropyrazinones as privileged structures in drug discovery. These molecules often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one makes it an intriguing candidate for further investigation. The bromine atom serves as a reactive handle for further functionalization, while the phenylamino group introduces basicity and potential hydrogen bonding capabilities.

In the context of modern drug design, the integration of computational methods with experimental validation has become increasingly prevalent. Studies have demonstrated that virtual screening approaches can efficiently identify promising candidates like 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one based on their predicted binding affinities to target proteins. This compound has been shown to interact with various enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. For instance, preliminary studies have suggested that derivatives of 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one may exhibit inhibitory effects on kinases and other signaling molecules involved in cancer progression. The dihydropyrazinone core is known to adopt favorable conformations that can mimic natural substrates or inhibitors, thereby facilitating precise interactions with biological targets.

The phenylamino substituent in particular has been recognized for its ability to enhance binding affinity through π-stacking interactions and hydrogen bonding. This feature makes 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one a suitable candidate for developing small-molecule inhibitors targeting protein-protein interactions. Such interactions are often critical in numerous pathological processes, including neurodegenerative diseases and inflammatory disorders.

Furthermore, the bromine atom at the 5-position provides a versatile site for chemical modification. This allows researchers to introduce additional functional groups or linkers, thereby expanding the chemical space available for drug discovery. For example, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or heteroaryl groups, further diversifying the pharmacological profile of derivatives derived from 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed cyclizations and domino reactions have enabled efficient access to complex dihydropyrazinone derivatives. These methods not only improve scalability but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The biological evaluation of 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one has revealed promising results in preclinical models. In vitro assays have indicated potent activity against several disease-relevant targets, including enzymes overexpressed in tumor cells. Additionally, cellular studies have demonstrated that this compound can modulate intracellular signaling pathways associated with proliferation and apoptosis.

In conclusion, 5-Bromo-3-(phenylamino)-1,2-dihydropyrazin-2-one (CAS No. 1148027-28-4) represents a structurally intriguing and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in medicinal chemistry innovation.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD